Cas no 76263-21-3 (3-[4-(trifluoromethyl)phenoxy]azetidine)

• Product Name: 3-[4-(trifluoromethyl)phenoxy]azetidine
• CAS No: 76263-21-3
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD09264492
• CID: 547878
• PubChem ID: 12812499
• Update Time: 2025-04-19

3-[4-(trifluoromethyl)phenoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethyl)phenoxy)azetidine
• 3-(4-Trifluoromethyl-phenoxy)-azetidine
• 3-[4-(Trifluoromethyl)phenoxy] azetidine hydrochloride
• 3-[4-(trifluoromethyl)phenoxy]Azetidine
• Azetidine,3-[4-(trifluoromethyl)phenoxy]-
• 3-(4-Trifluoromethylphenoxy)azetidine
• ANW-57568
• CTK7B6713
• SureCN3004210
• MFCD09264492
• SCHEMBL3004210
• SY321947
• 76263-21-3
• AKOS012078365
• F13503
• DTXSID20510494
• 3-(4-trifluoromethylphenoxy) azetidine
• BS-42897
• A9664
• BB 0261636
• EN300-1931698
• CS-0183142
• FT-0737697
• DB-075093
• 3-[4-(trifluoromethyl)phenoxy]azetidine

• MDL： MFCD09264492
• Inchi： 1S/C10H10F3NO/c11-10(12,13)7-1-3-8(4-2-7)15-9-5-14-6-9/h1-4,9,14H,5-6H2
• InChI Key： RKANEZKQFZAZHZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1CNC1)(F)F

Computed Properties

• Exact Mass: 217.07100
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 257 ºC
• Flash Point: 109 ºC
• PSA: 21.26000
• LogP: 2.38480

3-[4-(trifluoromethyl)phenoxy]azetidine Security Information

• HazardClass：IRRITANT